4-(2,4-Dimethylbenzoyl)piperidine

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: (2,4-dimethylphenyl)-piperidin-4-ylmethanone
• InChI: InChI=1S/C14H19NO/c1-10-3-4-13(11(2)9-10)14(16)12-5-7-15-8-6-12/h3-4,9,12,15H,5-8H2,1-2H3
• InChI Key: XDNVDWRCYCCMSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2CCNCC2)C

Description

4-(2,4-Dimethylbenzoyl)piperidine is a synthetic piperidine derivative characterized by a 2,4-dimethylbenzoyl group attached to the piperidine ring. This compound is primarily utilized as a building block in medicinal chemistry and organic synthesis due to its versatile reactivity and structural adaptability . It is commercially available in hydrochloride form (Ref: 3D-XWB51118) and serves as a precursor for developing bioactive molecules targeting neurological, antimicrobial, and anticancer pathways . Piperidine derivatives, in general, are renowned for their broad pharmacological profiles, including anticonvulsant, antiviral, and antidepressant activities, making this compound a focal point in drug discovery .

Preparation Methods

The synthesis of 4-(2,4-Dimethylbenzoyl)piperidine can be achieved through several synthetic routes. One common method involves the acylation of piperidine with 2,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial production methods for 4-(2,4-Dimethylbenzoyl)piperidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

4-(2,4-Dimethylbenzoyl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the benzoyl group, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2,4-Dimethylbenzoyl)piperidine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. Researchers investigate its interactions with biological targets to develop new therapeutic agents.

Medicine: In medicinal chemistry, 4-(2,4-Dimethylbenzoyl)piperidine is explored for its potential as a drug candidate. Its derivatives may exhibit pharmacological activities that can be harnessed for therapeutic purposes.

Industry: The compound is used in the development of new materials and chemicals with specific properties. Its applications in the chemical industry include the production of polymers, resins, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethylbenzoyl)piperidine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity. For example, it may inhibit or activate certain enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific biological context and the structure of the compound.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological/Pharmacological Notes	References
4-(2,4-Dimethylbenzoyl)piperidine	C14H19NO	217.31	2,4-Dimethylbenzoyl	Used as a synthetic intermediate; no direct bioactivity reported.
1-(2,4-Dimethylbenzoyl)-4-{[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	C24H27N3O3	405.49	3-Methoxyphenyl-oxadiazole, 2,4-dimethylbenzoyl	Predicted enhanced lipophilicity due to methoxy and oxadiazole groups; potential CNS activity.
1-(2,4-Dimethylbenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine	C23H25N3O2	375.46	Phenyl-oxadiazole, 2,4-dimethylbenzoyl	Higher molecular weight than parent compound; oxadiazole may improve metabolic stability.
1-(2,4-Dimethoxybenzoyl)-4-{[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine	C23H24FN3O4	425.45	2,4-Dimethoxybenzoyl, 4-fluorophenyl-oxadiazole	Fluorine and methoxy groups may enhance binding affinity to aromatic receptors.
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	C14H15F2NO2	267.27	2,4-Difluorobenzoyl, acetyl group	Identified as Risperidone Impurity 19; fluorination increases electronegativity and bioavailability.

Key Findings from Comparative Studies

Binding Energy and Docking Studies :

• Piperidine derivatives with bulky substituents (e.g., adamantyl or dichlorophenyl groups) showed reduced binding energy in site-specific docking studies compared to native ligands, suggesting steric hindrance effects .

Antimicrobial Activity :

• While 4-(2,4-Dimethylbenzoyl)piperidine itself lacks reported antimicrobial activity, structurally related spiro[chromane-2,4'-piperidine] derivatives demonstrated moderate antibacterial effects against E. coli and S. aureus (MIC: 8–32 µg/mL) .

Synthetic Utility :

• Piperidine-mediated condensation reactions are a common synthetic route for analogs, as seen in the preparation of oxadiazole-containing derivatives and fluorinated ligands .